Cas no 8003-57-4 (Direct Black 56)

• Product Name: Direct Black 56
• CAS No: 8003-57-4
• MF: C₃₆H₂₂N₇Na₃O₁₀S₃
• MW: 877.765096187592
• CID: 86157
• Update Time: 2024-01-24

Direct Black 56 Chemical and Physical Properties

Names and Identifiers

• Direct Black 56
• DIRECT FAST GREY LBN
• C.I. Direct black 56
• Pyrazol Grey RLN
• Saturn Grey LRN
• Solar Grey 2R
• C.I. 34170
• Chlorantine Fast Grey RLN
• Pyrazol Fast Grey 2R
• 5(or 8)-[(7-Amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo]-8(or 5)-[[4-(phenylazo)-6(or 7)-sulfo-1-naphthalenyl]azo]-2-naphthalenesulfonic acid trisodium salt
• C.I.Direct Black 56
• Direct Black 56
• Direct Fast Greay RLN
• Direct black 56 (C.I. 34170)
• Grey LBN
• 2-Naphthalenesulfonic acid, 5 (or 8)-[(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo]-8(or 5)-[[4-(phenylazo)-6(or 7)-sulfo-1-naphthalenyl]azo], trisodium salt
• Atul Direct Light Fast Grey BR
• Dinamine Fast Grey BR
• Direct Fast Black LBN

• Inchi： 1S/C36H25N7O10S3.3Na/c37-21-7-6-20-16-34(56(51,52)53)35(36(44)27(20)17-21)43-42-31-13-15-33(29-19-24(55(48,49)50)9-11-26(29)31)41-40-30-12-14-32(39-38-22-4-2-1-3-5-22)28-18-23(54(45,46)47)8-10-25(28)30;;;/h1-19,42H,37H2,(H,45,46,47)(H,48,49,50)(H,51,52,53);;;/q;3*+1/p-3/b39-38+,41-40+,43-35-;;;
• InChI Key： DQYWDCCBRZRKGQ-MJMOTTMSSA-K
• SMILES： [Na+].[Na+].[Na+].C1C2=C(C=C(N)C=C2)C(=O)/C(=N\NC2=C3C(C=C(S([O-])(=O)=O)C=C3)=C(/N=N/C3=C4C(C=C(S([O-])(=O)=O)C=C4)=C(/N=N/C4=CC=CC=C4)C=C3)C=C2)/C=1S([O-])(=O)=O

Computed Properties

• Exact Mass: 877.02866
• Monoisotopic Mass: 877.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 59
• Rotatable Bond Count: 6
• Complexity: 1880
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 314A^2

Experimental Properties

• PSA: 292.01